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Fundamental Properties & Biological Significance

What is N-Undecanoylglycine and why is it biologically relevant?

N-Undecanoylglycine is an acylglycine with a C-11 fatty acid group as the acyl moiety [1]. These

compounds possess a common amidoacetic acid moiety and are normally minor metabolites of fatty acids [1]

[2].
Key biological functions identified in recent research:

e Bacterial Inmunity Sensor: Acts as a bacterial metabolite sensed by intestinal Tuft-2 cells via
vomeronasal receptor Vmn2r26 to exert antimicrobial immunity [3]

e Therapeutic Response Biomarker: Identified as a predictive biomarker for treatment outcome of
Fufang Duzhong Jiangu Granules in Kashin-Beck disease patients [4]

¢ Bone Health Indicator: Shows positive correlation with bone mineral density in osteopenia and
osteoporosis studies [5]

Experimental Protocols & Methodologies
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Plasma Sample Preparation for LC-MS Analysis

Table: Plasma Metabolite Extraction Protocol [4]

Step Parameter Specification
Sample Collection Volume 5 mL peripheral blood
Centrifugation 1200g for 10min, then 130009 for 2min

Metabolite Extraction Extraction Solvent 400p! methanol per 100pl plasma

Mixing Vortex thoroughly

Centrifugation 20000g for 15 minutes

Post-processing Transfer supernatant, dry under vacuum

Storage Resuspend in 100pl 80% methanol, store at -80°C

LC-MS Analysis Conditions

Table: Chromatography and Mass Spectrometry Parameters [4]

Component Parameter Specification

Chromatography System Instrument UltiMate 3000 UPLC System (Thermo Fisher)
Column ACQUITY UPLC T3 column
Temperature 40°C
Flow Rate 0.3 ml/min

Mobile Phase Solvent A 5mM ammonium acetate + 5mM acetic acid
Solvent B Acetonitrile
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Component Parameter Specification
Gradient Elution 0-0.8min 2% B
0.8-2.8min 2-70% B
2.8-5.6min 0-90% B
5.6-6.4min 90-100% B
6.4-8.0min 100% B
8.0-8.1min 100-2% B
8.1-10min 2% B
Mass Spectrometry Instrument TripleTOF 6600 (SCIEX)
lonization Modes Positive and negative ion modes
Mass Range 60-1200 Da

lon Spray Voltage +5000V (positive), -4500V (negative)

Experimental Workflow Visualization

© 2026 Smolecule. All rights reserved. 3/11 Tech Support


https://www.smolecule.com/products/s597890?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Sample Preparation Phase

Plasma Collection
(5mL blood, centrifugation)

:

Metabolite Extraction
(400p1 methanol per 100l plasma)

l

Centrifugation
(20,000g for 15 min)

:

Supernatant Processing
(Dry under vacuum, resuspend)

:

Sample Storage
(-80°C in 80% methanol)

Prepared sample

LC-MS An;lysis Phase

Chromatographic Separation
(UPLC T3 column, 40°C)

:

Gradient Elution
(10min acetonitrile/water)

:

Mass Spectrometry
(TripleTOF 6600, positive/negative mode)
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Y

Data Acquisition
(60-1200 Da mass range)

:

Data Processing
(XCMS, CAMERA, metaX)

Processed data

Data Analysis & Interpretation

Metabolite Annotation
(HMDB, KEGG databases)

:

Statistical Analysis
(PCA, PLS-DA, VIP > 1)

:

Biomarker Validation
(ROC curve analysis)

Click to download full resolution via product page

Sample Preparation to Analysis Workflow

Signaling Pathway Visualization
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Bacterial Source

Bacterial Infection

:

N-Undecanoylglycine
Secretion

Tuft-2 Cell Sensing
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uft-2 cell expansion
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N-Undecanoylglycine Immunological Signaling Pathway

Technical Specifications & Properties

Table: Physicochemical Properties of N-Undecanoylglycine [1] [2]

Property Value Method

Chemical Formula C13H25NOs3 -

Average Molecular Weight 243.3425 g/mol -

Monoisotopic Mass 243.183443671 g/mol -

IUPAC Name 2-undecanamidoacetic acid -

SMILES CCCCCCCCCCC(=0)NCC(0)=0 -

Water Solubility 0.06 g/L Predicted (ALOGPS)
logP 3.48 Predicted (ALOGPS)
pKa (Strongest Acidic) 4.05 Predicted (ChemAXxon)
Hydrogen Bond Donors 2 -

Hydrogen Bond Acceptors 3 -

Rotatable Bonds 11 -
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Frequently Asked Questions (FAQSs)

Q1: What are the critical quality control steps in N-undecanoylglycine analysis?

e Sample Collection: Use proper anticoagulants and immediate centrifugation at 1200g for 10 minutes
[4]

¢ Extraction Efficiency: Maintain 4:1 methanol-to-plasma ratio for optimal metabolite recovery [4]

¢ Instrument Calibration: Include quality control samples after every 10 test samples to ensure LC-
MS system stability [4] [5]

¢ Process Monitoring: Use internal standards to monitor extraction and digestion efficiency where
applicable [6]

Q2: How can I improve detection sensitivity for N-undecanoylglycine?

e Chromatography: Use ACQUITY UPLC T3 column with optimized acetonitrile/water gradient [4]

e Mass Spectrometry: Employ high-resolution instruments like TripleTOF 6600 with both positive and
negative ion mode switching [4]

e Sample Cleanup: Implement HILIC solid-phase extraction to remove interfering compounds [7]

Q3: What are the common pitfalls in N-undecanoylglycine analysis and how to avoid them?

e Contamination: Use LC-MS grade solvents and avoid plasticizers [8]
¢ Degradation: Store samples at -80°C in 80% methanol and limit freeze-thaw cycles [4]
¢ lon Suppression: Implement proper sample cleanup and chromatographic separation [7] [4]

Troubleshooting Guide

Table: Common Issues and Solutions

Problem Possible Cause Solution
Low Signal Intensity Incomplete extraction Increase methanol:plasma ratio to 4:1 [4]
lon suppression Optimize LC gradient; implement HILIC SPE
cleanup [7]
Poor Column degradation Replace UPLC T3 column; use guard column [4]
Chromatography
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Problem Possible Cause Solution

Mobile phase Use fresh LC-MS grade solvents daily
contamination

Inconsistent Results  Sample degradation Strict temperature control (-80°C storage) [4]

Instrument drift Run QC samples every 10 injections [4] [5]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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